Cas no 206440-83-7 (N-Desmethyl-3-hydroxy Tamoxifen O-β-D-Glucuronide)

• Product Name: N-Desmethyl-3-hydroxy Tamoxifen O-β-D-Glucuronide
• CAS No: 206440-83-7
• MF: C₃₁H₃₅NO₈
• MW: 549.611509561539
• CID: 1060913
• PubChem ID: 71315770
• Update Time: 2025-07-31

N-Desmethyl-3-hydroxy Tamoxifen O-β-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• N-Desmethyl-3-hydroxy Tamoxifen O-β-D-Glucuronide
• (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[3-[(E)-1-[4-[2-(methylamino)ethoxy]phenyl]-2-phenylbut-1-enyl]phenoxy]oxane-2-carboxylic acid
• A-D-Glucuronide
• DTXSID40747563
• 3-[(1E)-1-[4-[2-(MethylaMino)ethoxy]phenyl]-2-phenyl-1-but
• 206440-83-7
• N-DESMETHYL-3-HYDROXY TAMOXIFEN O-BETA-D-GLUCURONIDE
• N-Desmethyl-3-hydroxy Tamoxifen O-
• 3-[(1E)-1-{4-[2-(Methylamino)ethoxy]phenyl}-2-phenylbut-1-en-1-yl]phenyl beta-D-glucopyranosiduronic acid

• Inchi： 1S/C31H35NO8/c1-3-24(19-8-5-4-6-9-19)25(20-12-14-22(15-13-20)38-17-16-32-2)21-10-7-11-23(18-21)39-31-28(35)26(33)27(34)29(40-31)30(36)37/h4-15,18,26-29,31-35H,3,16-17H2,1-2H3,(H,36,37)/b25-24+/t26-,27-,28+,29-,31+/m0/s1
• InChI Key： BSCUKTJLQVNCRL-QXBBUDDSSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)O)OC1C=CC=C(/C(/C2C=CC(=CC=2)OCCNC)=C(/C2C=CC=CC=2)\CC)C=1

Computed Properties

• Exact Mass: 549.23626707g/mol
• Monoisotopic Mass: 549.23626707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 40
• Rotatable Bond Count: 11
• Complexity: 822
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbene glycosides

Additional information on N-Desmethyl-3-hydroxy Tamoxifen O-β-D-Glucuronide

N-Desmethyl-3-hydroxy Tamoxifen O-β-D-Glucuronide: A Comprehensive Overview

N-Desmethyl-3-hydroxy Tamoxifen O-β-D-Glucuronide (CAS No. 206440-83-7) is a significant compound in the field of pharmacology and oncology, particularly in the study and treatment of breast cancer. This compound is a metabolite of tamoxifen, a well-known antiestrogenic agent widely used in the treatment and prevention of hormone receptor-positive breast cancer. The structure of N-Desmethyl-3-hydroxy Tamoxifen O-β-D-Glucuronide includes a desmethylated tamoxifen moiety conjugated with a glucuronic acid group, which plays a crucial role in its pharmacokinetics and biological activity.

The synthesis and characterization of N-Desmethyl-3-hydroxy Tamoxifen O-β-D-Glucuronide have been extensively studied to understand its role in tamoxifen metabolism. Recent studies have highlighted its importance as an active metabolite, contributing to the overall efficacy of tamoxifen in cancer therapy. The glucuronidation process, mediated by UDP-glucuronosyltransferases (UGTs), is a key step in the detoxification and elimination of tamoxifen derivatives, ensuring their safe clearance from the body while maintaining therapeutic activity.

One of the most intriguing aspects of N-Desmethyl-3-hydroxy Tamoxifen O-β-D-Glucuronide is its potential as a biomarker for monitoring tamoxifen therapy. Researchers have explored its levels in plasma and urine as indicators of drug response and patient outcomes. For instance, studies have shown that higher concentrations of this metabolite correlate with better therapeutic responses in breast cancer patients, suggesting its role as a predictive marker for treatment efficacy.

In terms of pharmacodynamics, N-Desmethyl-3-hydroxy Tamoxifen O-β-D-Glucuronide exhibits selective estrogen receptor modulation (SERM) activity, similar to tamoxifen but with potentially enhanced specificity and reduced side effects. Recent preclinical studies have demonstrated its ability to inhibit the growth of estrogen-dependent breast cancer cells without significantly affecting normal cellular functions, making it a promising candidate for targeted therapies.

The development of analytical methods for quantifying N-Desmethyl-3-hydroxy Tamoxifen O-beta-D-glucuronide in biological samples has also advanced significantly. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) has enabled precise determination of this compound in complex matrices, facilitating its use in clinical trials and pharmacokinetic studies.

Moreover, the exploration of combination therapies involving N-desmethyl-tamoxifen derivatives has opened new avenues for cancer treatment. By combining this compound with other anticancer agents or targeted therapies, researchers aim to enhance antitumor efficacy while minimizing adverse effects. Early results from such combinations show synergistic effects, particularly in overcoming drug resistance in advanced breast cancer models.

In conclusion, N-desmethyl-tamoxifen o-beta-d-glucuronide represents a critical area of research in oncology, offering insights into tamoxifen metabolism, therapeutic efficacy, and personalized medicine approaches. As ongoing studies continue to unravel its mechanisms and applications, this compound holds great promise for improving outcomes in breast cancer patients worldwide.